Cas no 2137771-60-7 (2-Propanol, 3-(butylamino)-1,1,1-trichloro-)

• Product Name: 2-Propanol, 3-(butylamino)-1,1,1-trichloro-
• CAS No: 2137771-60-7
• MF: C₇H₁₄Cl₃NO
• MW: 234.551159381866
• CID: 5279459
• Update Time: 2025-07-24

2-Propanol, 3-(butylamino)-1,1,1-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 3-(butylamino)-1,1,1-trichloro-

• Inchi： 1S/C7H14Cl3NO/c1-2-3-4-11-5-6(12)7(8,9)10/h6,11-12H,2-5H2,1H3
• InChI Key： PMUICSZCFDTNHY-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)C(O)CNCCCC

Additional information on 2-Propanol, 3-(butylamino)-1,1,1-trichloro-

Professional Introduction to 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7)

Compound 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, is being explored for various applications due to its distinct chemical profile. The presence of multiple functional groups, including a tertiary amine and chloro substituents, makes it a versatile intermediate in synthetic chemistry and a potential candidate for further development in medicinal chemistry.

The molecular structure of 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) consists of a propanol backbone modified with a butylamino group at the third carbon position and three chlorine atoms at the first carbon position. This arrangement imparts unique reactivity and solubility characteristics to the compound. The tertiary amine functionality not only enhances its ability to participate in hydrogen bonding but also opens up possibilities for further derivatization into more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The structural features of 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) make it an attractive candidate for such purposes. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules that could have therapeutic implications. The compound's ability to undergo various chemical transformations allows for the creation of diverse derivatives with tailored properties.

One of the most compelling aspects of this compound is its role in the synthesis of pharmacologically active agents. The chloro substituents provide sites for nucleophilic substitution reactions, which are commonly employed in medicinal chemistry to introduce new functional groups and enhance binding affinity. Additionally, the butylamino group can serve as a linker or side chain in drug molecules, contributing to their overall pharmacokinetic profile.

The latest research in this field has highlighted the compound's potential in the development of small-molecule inhibitors. Studies have shown that derivatives of 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) can interact with specific biological targets by modulating their activity. For instance, modifications at the chloro and amine positions have been found to influence binding interactions with enzymes and receptors involved in various disease pathways. These findings underscore the importance of this compound as a building block in drug design.

Furthermore, the compound's solubility characteristics make it suitable for formulation into various delivery systems. Its ability to dissolve in both polar and non-polar solvents enhances its versatility in pharmaceutical applications. This property is particularly valuable when developing formulations that require precise control over drug release and distribution within biological systems.

The synthesis of 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including catalytic processes and purification techniques such as column chromatography. These methods are essential for producing sufficient quantities of the compound for both research and potential commercial applications.

In conclusion, 2-Propanol, 3-(butylamino)-1,1,1-trichloro- (CAS No. 2137771-60-7) represents a promising compound with significant potential in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it a valuable intermediate for creating novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.